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Compound of Interest

Compound Name: Acetylcholine-d9 Chloride

CAS No.: 344298-95-9

Cat. No.: B562963

Get Quote

Executive Summary
Acetylcholine-d9 (ACh-d9) Chloride is a stable isotope-labeled analog of the neurotransmitter

acetylcholine, primarily utilized as an Internal Standard (IS) in Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS). While its chemical toxicity mirrors that of unlabeled

acetylcholine (a parasympathomimetic agent), its primary handling challenge lies in its extreme

hygroscopicity. Moisture absorption not only alters the effective mass—compromising

quantitative precision—but also accelerates hydrolysis.

This guide synthesizes safety data with high-precision handling protocols to ensure both

operator safety and data integrity.

Chemical Profile & Safety Assessment
The following data characterizes the N,N,N-trimethyl-d9 isotopologue.
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Parameter Specification

Chemical Name Acetylcholine-d9 Chloride (N,N,N-trimethyl-d9)

CAS Number 344298-95-9

Formula C₇H₇D₉ClNO₂

Molecular Weight 190.72 g/mol

Appearance White to off-white crystalline powder

Solubility
Highly soluble in water, ethanol; soluble in

DMSO

Stability Hygroscopic; Sensitive to hydrolysis at pH > 4.0

Hazard Identification (GHS Classification)
ACh-d9 is a potent pharmacological agent. Inhalation of dust can trigger cholinergic effects

(bradycardia, salivation).

Signal Word: WARNING

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][4]

Expert Handling & Storage Protocol
The Core Challenge: Acetylcholine chloride is deliquescent. If the vial is opened while cold,

condensation will form immediately, initiating hydrolysis of the ester bond and rendering the

standard inaccurate.

Storage Logic
Long-term: -20°C (Desiccated). Prevents spontaneous hydrolysis.

Working Solution: +4°C (Acidified). Acetylcholine is most stable at pH 3.0–4.0.
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Handling Workflow (DOT Diagram)
The following decision tree illustrates the critical temperature equilibration step often missed by

junior analysts.

CRITICAL FAILURE POINT

Remove Vial from -20°C

Inspect Parafilm/Seal

Equilibrate to RT (Desiccator)
Min. 45 mins

Seal Intact

Open in Fume Hood

No Condensation

Rapid Weighing
(<30% Humidity)

Dissolve in 0.1% Formic Acid

Aliquot & Flash Freeze
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Click to download full resolution via product page

Figure 1: Temperature equilibration workflow to prevent moisture-induced degradation.

Analytical Application: LC-MS/MS Quantification
Scientific Rationale: To quantify endogenous acetylcholine (ACh) in biological matrices (brain

microdialysate, plasma), ACh-d9 is used to normalize for matrix effects and ionization

efficiency. Because ACh is highly polar, Reverse Phase (C18) chromatography often fails to

retain it.[5] HILIC (Hydrophilic Interaction Liquid Chromatography) is the industry standard for

retention.

Reagent Preparation
Stock Solution (1 mg/mL): Dissolve ACh-d9 powder in 0.1% Formic Acid in Water.

Why? Acidic pH stabilizes the ester bond. Neutral water leads to degradation within hours.

Working Internal Standard (IS): Dilute Stock to 100 ng/mL in Acetonitrile (ACN).

Why? High organic content matches the HILIC initial mobile phase, preventing peak

broadening.

Sample Preparation (Protein Precipitation)
Sample: 50 µL Plasma/Tissue Homogenate.

Spike: Add 10 µL ACh-d9 Working IS.

Precipitate: Add 150 µL cold Acetonitrile (containing 0.1% Formic Acid).

Vortex/Centrifuge: 10 min at 10,000 x g.

Supernatant: Transfer to autosampler vial.

LC-MS/MS Method Parameters
Column: HILIC Silica or Amide (e.g., 2.1 x 100 mm, 1.7 µm).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b562963/docs?utm_src=pdf-body-img#technical-whitepaper-safe-handling-and-analytical-application-of-acetylcholine-d9-chloride
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/Analysis_of_Choline_and_Acetylcholine_7b632efb70/Analysis-of-Choline-and-Acetylcholine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Transitions (MRM):

Target (ACh): 146.1

87.1

IS (ACh-d9): 155.1

87.1 (Common fragment: trimethylammonium loss).

Analytical Workflow (DOT Diagram)

Biological Sample
(Tissue/Plasma)

Spike IS
(ACh-d9)

Protein Ppt
(Cold ACN)

Equilibrate HILIC Separation
(Retains Polar ACh)

Inject Supernatant MS/MS Detection
(ESI Positive)

Elute Ratio Calculation
(Area ACh / Area d9)
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Figure 2: Isotope Dilution Mass Spectrometry workflow ensuring matrix normalization.

Self-Validating System Suitability Test (SST)
Before running unknown samples, inject a "Zero Sample" (Matrix + IS only) and a "Double

Blank" (Matrix only).

Pass Criteria:

ACh-d9 peak area stability < 5% RSD over 5 injections.

No interference in the ACh-d9 channel from the native ACh (cross-talk check).

Retention time drift < 0.1 min.

Emergency Response & Disposal
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Scenario Action Protocol

Skin Contact
Wash with soap and water for 15 min. ACh-d9 is

transdermal; monitor for muscle twitching.

Eye Contact
Rinse cautiously with water for 15 min.[3]

Remove contact lenses.[2][3][4][6]

Inhalation

Move to fresh air.[2][3][4][6] If wheezing occurs

(cholinergic bronchoconstriction), seek medical

help.

Spill Cleanup
Do not sweep dry dust. Dampen with water to

avoid aerosolization, then wipe.

Disposal
Incinerate as hazardous chemical waste

containing nitrogen and chlorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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